N-(2,5-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H21N3O3S/c1-4-25-21(27)20-19(15-7-5-6-8-17(15)28-20)24-22(25)29-12-18(26)23-16-11-13(2)9-10-14(16)3/h5-11H,4,12H2,1-3H3,(H,23,26)
• InChI Key: GJXGDNBGLCCMHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H21N3O3S and its molecular weight is 407.49. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Antifolates

Antifolates are a class of compounds that inhibit enzymes involved in the folate cycle, crucial for DNA synthesis and cell division, making them potential candidates for antitumor agents. A study by Gangjee et al. (2007) introduced classical antifolate N-{4-[(2,4-diamino-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-6-yl)sulfanyl]benzoyl}-l-glutamic acid and 15 nonclassical analogues as potential dihydrofolate reductase (DHFR) inhibitors. These compounds showed promising antitumor activities, with the classical compound being an excellent inhibitor of human DHFR and a potent inhibitor of tumor cell growth in culture. Some nonclassical analogues exhibited potent and selective inhibition of DHFR from pathogens causing opportunistic infections in immunocompromised patients (Gangjee et al., 2007).

Dual Inhibition of TS and DHFR

Another study by Gangjee et al. (2008) focused on synthesizing classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates as dual inhibitors of thymidylate synthase (TS) and DHFR. The classical analogue demonstrated remarkable dual inhibitory activities against human TS and DHFR, indicating the potential for these compounds to be developed into effective anticancer agents with dual-targeting mechanisms (Gangjee et al., 2008).

Structural Analysis and Biological Studies

The structural analysis of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives revealed their antibacterial and antioxidant activities. These compounds showed promising antibacterial activity against Staphylococcus aureus, and potent antioxidant activity, highlighting their potential as therapeutic agents in combating bacterial infections and oxidative stress-related disorders (Karanth et al., 2019).

Anti-HIV-1 Activity

Research on new 2-[2-(3,5-dimethylphenoxy)ethyl]thio derivatives of pyrimidin-4(3H)-one showed virus-inhibiting properties against type 1 human immunodeficiency virus (HIV-1) in vitro. This study indicates the potential of these compounds in HIV-1 therapeutic strategies, offering a foundation for further exploration into anti-HIV medications (Novikov et al., 2004).